Cas no 4147-08-4 ((4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one)

• Product name: (4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one
• CAS No: 4147-08-4
• MF: C₂₃H₃₀O₃
• MW: 354.4825
• CID: 1513260
• PubChem ID: 199409

(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one
• 4-[3-Methoxyestra-1(10),2,4-trien-17-yl]oxolan-2-one
• DTXSID10961734
• 3-Methoxy-19-norcarda-1,3,5(10)-trienolide
• 4147-08-4
• 19-Norcarda-1,3,5(10)-trienolide, 3-methoxy-

• Inchi： InChI=1S/C23H30O3/c1-23-10-9-18-17-6-4-16(25-2)11-14(17)3-5-19(18)21(23)8-7-20(23)15-12-22(24)26-13-15/h4,6,11,15,18-21H,3,5,7-10,12-13H2,1-2H3/t15-,18+,19+,20+,21+,23+/m0/s1
• InChI Key： UMVVDCRBHFCXCZ-ATLKDPDMSA-N
• SMILES： CC12CCC3C(C1CCC2C4CC(=O)OC4)CCC5=C3C=CC(=C5)OC

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53